Cas no 49789-04-0 (Methanesulfonic acid, trifluoro-, monohydrate)
49789-04-0 structure
Product Name:Methanesulfonic acid, trifluoro-, monohydrate
CAS No:49789-04-0
MF:CH3F3O4S
MW:168.092330217361
CID:324040
PubChem ID:17943241
Update Time:2025-04-19
Methanesulfonic acid, trifluoro-, monohydrate Chemical and Physical Properties
Names and Identifiers
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- Methanesulfonic acid, trifluoro-, monohydrate
- trifluoromethanesulfonic acid,hydrate
- trifluoromethanesulphonic acid monohydrate
- 49789-04-0
- IJRWZHQVUFBROL-UHFFFAOYSA-N
- trifluoromethane sulfonic acid monohydrate
- SCHEMBL1618610
- Trifluoromethanesulfonic acid--water (1/1)
- DTXSID00591685
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- Inchi: 1S/CHF3O3S.H2O/c2-1(3,4)8(5,6)7;/h(H,5,6,7);1H2
- InChI Key: YZFVQLCAVQBYIJ-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(=O)(=O)O.O
Computed Properties
- Exact Mass: 167.97041423g/mol
- Monoisotopic Mass: 167.97041423g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.8Ų
Methanesulfonic acid, trifluoro-, monohydrate Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
49789-04-0 (Methanesulfonic acid, trifluoro-, monohydrate) Related Products
- 2926-27-4(Potassium trifluoromethanesulfonate)
- 38542-94-8(Ammonium Triflate)
- 34629-25-9(Yttrium(III) trifluoromethanesulfonate hydrate)
- 1493-13-6(Trifluoromethanesulfonic acid)
- 52093-30-8(Yttrium(III) trifluoromethanesulfonate)
- 40856-07-3(Difluoromethanesulphonic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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